2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide
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Description
2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H21N3O5 and its molecular weight is 371.393. The purity is usually 95%.
BenchChem offers high-quality 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Several studies have focused on the synthesis of novel compounds derived from similar structures and evaluated their antimicrobial activity. For instance, compounds incorporating pyridine and coumarin moieties were synthesized and tested for their antimicrobial properties. These studies demonstrate the potential of these compounds in developing new antimicrobial agents (Bondock et al., 2008).
Anticancer Activity
Compounds derived from similar chemical structures have been synthesized and their anticancer activities evaluated. An example includes novel compounds synthesized from the indibulin and combretastatin scaffolds, showing cytotoxic activity against breast cancer cell lines, indicating their potential as anticancer agents (Saeedian Moghadam & Amini, 2018).
Heterocyclic Chemistry
The role of cyanoacetamide in heterocyclic chemistry is significant, as demonstrated by the synthesis of new benzothiophenes with potential antitumor and antioxidant activities. These studies highlight the versatility of cyanoacetamide as a building block in synthesizing heterocyclic compounds with various biological activities (Bialy & Gouda, 2011).
Insecticidal Properties
Research has also explored the synthesis of pyridine derivatives with significant insecticidal activities against pests such as the cowpea aphid. This indicates the potential application of these compounds in agriculture as pest control agents (Bakhite et al., 2014).
properties
IUPAC Name |
2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)-N-(3,4,5-trimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O5/c1-11-6-12(2)22(19(24)14(11)9-20)10-17(23)21-13-7-15(25-3)18(27-5)16(8-13)26-4/h6-8H,10H2,1-5H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAZPBDBNNQCVJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CC(=O)NC2=CC(=C(C(=C2)OC)OC)OC)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.